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Abstract
Benodanil, a systemic fungicide belonging to the benzanilide chemical class, was once utilized

for the control of rust diseases in various crops. Its mode of action involves the inhibition of

succinate dehydrogenase (SDH), a critical enzyme in the mitochondrial respiratory chain of

fungi. Despite its initial efficacy, benodanil is now considered obsolete. This technical guide

provides an in-depth analysis of benodanil, covering its chemical and physical properties,

mechanism of action, synthesis, fungicidal spectrum, and toxicological and environmental fate

profiles. Detailed experimental protocols and a discussion on the reasons for its obsolescence

are also presented to offer a comprehensive understanding for researchers and professionals

in the field of fungicide development.

Introduction
Benodanil (IUPAC name: 2-iodo-N-phenylbenzamide) is a systemic fungicide that was

introduced for the control of various fungal pathogens, particularly rusts, on cereals and other

crops.[1] As a member of the benzanilide group, its fungicidal activity stems from its ability to

disrupt the fungal respiratory process.[2][3] This document serves as a detailed technical

resource on benodanil, compiling available scientific data to provide a thorough understanding

of its properties and the factors that led to its discontinuation in many regions.
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Chemical and Physical Properties
A comprehensive summary of the chemical and physical properties of benodanil is presented

in Table 1. This data is crucial for understanding its behavior in various environmental and

biological systems.

Table 1: Chemical and Physical Properties of Benodanil

Property Value Reference(s)

IUPAC Name 2-iodo-N-phenylbenzamide [4]

CAS Registry Number 15310-01-7 [5]

Molecular Formula C₁₃H₁₀INO [6]

Molecular Weight 323.13 g/mol [6]

Physical State Crystalline solid [5]

Melting Point 137 °C [5]

Vapor Pressure <0.01 mPa (at 20 °C) [3][5]

Water Solubility 20 mg/L (at 20 °C) [3][5][7]

Log K_ow_ (Octanol-Water

Partition Coefficient)
3.72 [3]

Henry's Law Constant
1.6 x 10⁻⁴ Pa m³/mol (at 25

°C)
[3]

Mode of Action: Succinate Dehydrogenase
Inhibition
Benodanil's fungicidal activity is attributed to its role as a succinate dehydrogenase inhibitor

(SDHI).[2][3] SDH, also known as Complex II, is a key enzyme complex in both the tricarboxylic

acid (TCA) cycle and the mitochondrial electron transport chain. By binding to the ubiquinone-

binding site (Q-site) of the SDH complex, benodanil blocks the oxidation of succinate to
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fumarate. This inhibition disrupts the production of ATP, the primary energy currency of the cell,

ultimately leading to fungal cell death.
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Caption: Mechanism of action of benodanil as a succinate dehydrogenase inhibitor.

Synthesis of Benodanil
Benodanil is synthesized through the formation of a benzanilide structure.[2][3] A common

method involves the reaction of 2-iodobenzoic acid or its derivatives with aniline.[2][3] This

reaction is typically facilitated by the use of solvents like chloroform and a base such as

triethylamine to promote the coupling and ensure the stability of the final product.[2]
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Caption: General synthesis pathway of benodanil.
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Fungicidal Spectrum and Efficacy
Benodanil was primarily used to control rust diseases on a variety of crops, including cereals,

vegetables, coffee, and ornamentals.[1] It also showed activity against loose smuts and bunt.[1]

The efficacy of benodanil against specific fungal pathogens can be quantified by its EC₅₀

value, which is the concentration of the fungicide that inhibits 50% of the fungal growth.

Table 2: Fungicidal Efficacy of Benodanil

Fungal Pathogen EC₅₀ (mg/L) Reference(s)

Rhizoctonia solani 6.38 [8]

Toxicological Profile
The toxicological data for benodanil indicates a low acute toxicity profile for mammals. A

summary of the available data is presented in Table 3.

Table 3: Toxicological Data for Benodanil

Test Species Route Value Reference(s)

Acute Oral LD₅₀ Rat Oral > 6400 mg/kg [3]

Acute Oral LD₅₀ Rat (male) Oral 6400 mg/kg [7]

Environmental Fate
Benodanil is considered to be not persistent in soil systems and is not expected to leach into

groundwater based on its chemical properties.[1] It has moderate aqueous solubility and low

volatility.[1][3]

Table 4: Environmental Fate Data for Benodanil
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Parameter Value Interpretation Reference(s)

Hydrolysis Stable
Not readily degraded

by water
[5]

Soil Persistence Not persistent Degrades in soil [1]

Leaching Potential Low

Unlikely to

contaminate

groundwater

[1]

Reasons for Obsolescence
The discontinuation of benodanil and other older fungicides can be attributed to several

factors. A primary reason for the decline in the use of many site-specific fungicides, like the

benzimidazoles (a related class), is the widespread development of resistance in fungal

populations.[9][10] The specific mode of action, while effective, can be overcome by single-

gene mutations in the target pathogen, leading to a rapid loss of efficacy.[10] Furthermore, the

development of newer fungicides with broader spectrums of activity, improved efficacy, and

more favorable environmental and toxicological profiles has led to the replacement of older

compounds like benodanil. While specific documentation detailing the commercial withdrawal

of benodanil is not readily available, the general trend in the agrochemical industry is to phase

out older products as more advanced and effective solutions become available and as

resistance issues become more prevalent.
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Click to download full resolution via product page

Caption: Factors contributing to the obsolescence of benodanil.

Experimental Protocols
Fungicide Efficacy Testing (General Protocol)
This protocol outlines a general method for assessing the in vitro efficacy of a fungicide like

benodanil against a target fungal pathogen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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